Cas no 146713-97-5 (Ergosta-2,16,24-trien-26-oicacid, 15-(acetyloxy)-5-chloro-6,14,22-trihydroxy-1-oxo-, d-lactone, (5a,6b,15a,22R)-)

• Product Name: Ergosta-2,16,24-trien-26-oicacid, 15-(acetyloxy)-5-chloro-6,14,22-trihydroxy-1-oxo-, d-lactone, (5a,6b,15a,22R)-
• CAS No: 146713-97-5
• MF: C₃₀H₃₉ClO₇
• MW: 547.07946896553
• CID: 169658
• PubChem ID: 85083174
• Update Time: 2024-03-01

Ergosta-2,16,24-trien-26-oicacid, 15-(acetyloxy)-5-chloro-6,14,22-trihydroxy-1-oxo-, d-lactone, (5a,6b,15a,22R)- Chemical and Physical Properties

Names and Identifiers

• Ergosta-2,16,24-trien-26-oicacid, 15-(acetyloxy)-5-chloro-6,14,22-trihydroxy-1-oxo-, d-lactone, (5a,6b,15a,22R)-
• PhysagulinB
• Ergosta-2,16,24-trien-26-oic acid, 15-(acetyloxy)-5-chloro-6,14,22-trihydroxy-1-oxo-, δ-lactone, (5α,6β,15α,22R)-
• Physagulin B
• [5-chloro-17-[1-(4,5-dimethyl-6-oxo-2,3-dihydropyran-2-yl)ethyl]-6,14-dihydroxy-10,13-dimethyl-1-oxo-4,6,7,8,9,11,12,15-octahydrocyclopenta[a]phenanthren-15-yl] acetate
• CHEBI:183624

• Inchi： 1S/C30H39ClO7/c1-15-12-22(38-26(35)16(15)2)17(3)20-14-25(37-18(4)32)30(36)21-13-24(34)29(31)10-7-8-23(33)28(29,6)19(21)9-11-27(20,30)5/h7-8,14,17,19,21-22,24-25,34,36H,9-13H2,1-6H3
• InChI Key： YTYRPIHQJLEEEG-UHFFFAOYSA-N
• SMILES： ClC12CC=CC(C1(C)C1CCC3(C)C(C(C)C4CC(C)=C(C)C(=O)O4)=CC(C3(C1CC2O)O)OC(C)=O)=O

Computed Properties

• Exact Mass: 546.2384313g/mol
• Monoisotopic Mass: 546.2384313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 38
• Rotatable Bond Count: 4
• Complexity: 1190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Withanolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Withanolides and derivatives